Thymolphthalein
Overview
Description
Synthesis Analysis
The synthesis of thymolphthalein derivatives, such as sodium thymolphthalein monophosphate, involves specific reactions where thymolphthalein is liberated under controlled conditions. These processes underscore the compound's versatility and adaptability in various scientific studies, highlighting the precision required in its synthesis for accurate applications in biochemistry and materials science (Roy et al., 1971).
Molecular Structure Analysis
The molecular docking studies, particularly with thymidylate synthase (TS), demonstrate thymolphthalein's interaction with enzymes, revealing its potential as a chemotherapeutic target. These insights into its molecular structure offer a foundation for developing new inhibitors with high specificity and efficacy, showcasing the compound's role in advancing pharmaceutical research (Shoichet et al., 1993).
Chemical Reactions and Properties
Thymolphthalein's reactivity as an analytical reagent, particularly in the spectrophotometric determination of oxidizing agents like ferricyanide, exemplifies its chemical reactivity and utility in analytical chemistry. These properties facilitate precise measurements and analyses in various research contexts, highlighting its chemical versatility (El-Shahat et al., 1986).
Physical Properties Analysis
The study of thymolphthalein's physical properties, including its behavior under different conditions and its interactions with various substances, is crucial for its application in materials science. Research focusing on the stabilization of polyethylene against thermal oxidation with thymolphthalein illuminates its potential as a stabilizing agent, contributing to advancements in materials engineering (Jahanmardi et al., 2017).
Scientific Research Applications
1. Electrochemical Analysis
- Application Summary: Thymolphthalein has been used in the development of a glassy carbon electrode (GCE) modified with multi-walled carbon nanotubes (MWCNTs) for the sensitive quantification of isopropylmethylphenols .
- Methods of Application: The conditions of thymolphthalein electropolymerization (monomer concentration, number of cycles, and electrolysis parameters) were optimized to provide the best response to thymol . The effectiveness of the electrode developed was confirmed using scanning electron microscopy and electrochemical methods .
- Results: The linear dynamic ranges of 0.050–25 and 25–100 µM for thymol and 0.10–10 and 10–100 µM for carvacrol with detection limits of 0.037 and 0.063 µM, respectively, have been achieved in differential pulse mode in Britton–Robinson buffer pH 2.0 .
2. Synthesis of Thymol-based Paracetamol Analogues
- Application Summary: Thymol, an important monoterpene phenol, has been used in the synthesis of new benzamide derivatives that are structurally similar to paracetamol .
- Methods of Application: The derivatives were synthesized from thymol using a green synthetic approach and characterized by Fourier-transform infrared (FT-IR) and 1H and 13C nuclear magnetic resonance (NMR) spectroscopies, liquid chromatography–mass spectrometry (LC–MS), and X-ray single-crystallographic analysis .
- Results: The synthesized derivatives were subjected to antioxidant testing by 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay and antibacterial testing against five microorganisms . Molecular docking studies indicated that they are good inhibitors of heme oxygenase-1 .
3. Disappearing Ink
- Application Summary: Thymolphthalein has been used to make disappearing ink .
- Methods of Application: An alkaline solution of thymolphthalein in alcohol is used to make the ink . The solution starts out blue, but when it absorbs carbon dioxide from the air, carbonic acid is formed, neutralizing the alkaline solution and causing the blue color to vanish .
- Results: The color returns when the ink spot is treated with an alkaline .
Safety And Hazards
Future Directions
properties
IUPAC Name |
3,3-bis(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-2-benzofuran-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H30O4/c1-15(2)20-13-23(17(5)11-25(20)29)28(22-10-8-7-9-19(22)27(31)32-28)24-14-21(16(3)4)26(30)12-18(24)6/h7-16,29-30H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDKDGDIWEUUXSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C=C4C)O)C(C)C)C(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H30O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2051633 | |
Record name | 3,3-Bis(4-hydroxy-5-isopropyl-o-tolyl)phthalide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2051633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
430.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, White solid; Available as pure compound, soluble monosodium salt, and solution; [CHEMINFO] | |
Record name | 1(3H)-Isobenzofuranone, 3,3-bis[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]- | |
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Record name | Thymolphthalein | |
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Product Name |
Thymolphthalein | |
CAS RN |
125-20-2 | |
Record name | Thymolphthalein | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=125-20-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Thymolphthalein | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000125202 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | THYMOLPHTHALEIN | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2186 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1(3H)-Isobenzofuranone, 3,3-bis[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3,3-Bis(4-hydroxy-5-isopropyl-o-tolyl)phthalide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2051633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,3-bis(4-hydroxy-5-isopropyl-o-tolyl)phthalide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.300 | |
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Record name | THYMOLPHTHALEIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YG5I28WSQP | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.